Ethyl 2-[(4-propoxyphenyl)sulfonylamino]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-[(4-propoxyphenyl)sulfonylamino]acetate, also known as PPSA, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. PPSA belongs to the class of sulfonamide compounds, which have been widely used in the development of drugs targeting various diseases.
Mechanism of Action
The mechanism of action of Ethyl 2-[(4-propoxyphenyl)sulfonylamino]acetate involves the inhibition of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in many types of cancer cells. CAIX plays a crucial role in the regulation of pH in cancer cells, and its inhibition leads to a decrease in pH, resulting in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of CAIX activity, induction of apoptosis, and cell cycle arrest. This compound has also been found to inhibit the migration and invasion of cancer cells, which are crucial steps in cancer metastasis.
Advantages and Limitations for Lab Experiments
One of the major advantages of Ethyl 2-[(4-propoxyphenyl)sulfonylamino]acetate is its potent anti-cancer activity against various cancer cell lines. This compound also exhibits a high degree of selectivity towards cancer cells, with minimal toxicity towards normal cells. However, one of the limitations of this compound is its poor water solubility, which can limit its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for research on Ethyl 2-[(4-propoxyphenyl)sulfonylamino]acetate. One potential area of research is the development of more efficient synthesis methods for this compound, which can improve its yield and purity. Another area of research is the development of novel drug delivery systems for this compound, which can improve its bioavailability and efficacy in vivo. Additionally, further studies are needed to investigate the potential of this compound in combination with other anti-cancer drugs, which can enhance its anti-cancer activity and reduce the risk of drug resistance.
Synthesis Methods
Ethyl 2-[(4-propoxyphenyl)sulfonylamino]acetate can be synthesized through a multistep process involving the reaction of 4-propoxyaniline with chlorosulfonic acid, followed by the reaction with ethyl glyoxylate. The final product is obtained after purification through recrystallization.
Scientific Research Applications
Ethyl 2-[(4-propoxyphenyl)sulfonylamino]acetate has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Several studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast, prostate, and lung cancer. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Properties
IUPAC Name |
ethyl 2-[(4-propoxyphenyl)sulfonylamino]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO5S/c1-3-9-19-11-5-7-12(8-6-11)20(16,17)14-10-13(15)18-4-2/h5-8,14H,3-4,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APVOUDKAFROCGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)S(=O)(=O)NCC(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.